Cas no 2121172-46-9 (Ethyl 3-ethoxyazetidine-3-carboxylate)

• Product Name: Ethyl 3-ethoxyazetidine-3-carboxylate
• CAS No: 2121172-46-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5656148
• PubChem ID: 165895518
• Update Time: 2025-11-01

Ethyl 3-ethoxyazetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-ethoxyazetidine-3-carboxylate
• EN300-27729713
• 2121172-46-9
• Ethyl 3-ethoxyazetidine-3-carboxylate

• Inchi： 1S/C8H15NO3/c1-3-11-7(10)8(12-4-2)5-9-6-8/h9H,3-6H2,1-2H3
• InChI Key： VRXJFJJFPAGMMU-UHFFFAOYSA-N
• SMILES： O(CC)C1(C(=O)OCC)CNC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 3-ethoxyazetidine-3-carboxylate

Ethyl 3-ethoxyazetidine-3-carboxylate: A Comprehensive Overview

Ethyl 3-ethoxyazetidine-3-carboxylate, with the CAS number 2121172-46-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an azetidine ring, a four-membered cyclic amine, substituted with an ethoxy group and a carboxylic acid derivative. Its structure is characterized by a compact and rigid framework, which contributes to its stability and reactivity in various chemical reactions.

The synthesis of Ethyl 3-ethoxyazetidine-3-carboxylate involves a multi-step process that typically begins with the preparation of the azetidine ring. This is often achieved through the cyclization of amino alcohols or related precursors under specific reaction conditions. The subsequent introduction of the ethoxy and carboxylic acid groups requires precise control over reaction parameters to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound.

One of the most notable applications of Ethyl 3-ethoxyazetidine-3-carboxylate lies in its role as a building block for complex molecules in medicinal chemistry. Its azetidine ring serves as a versatile scaffold for constructing bioactive compounds with potential therapeutic effects. For instance, researchers have explored its use in designing inhibitors for various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

Recent studies have highlighted the importance of Ethyl 3-ethoxyazetidine-3-carboxylate in drug delivery systems. Its ability to form stable ester linkages makes it an attractive candidate for developing prodrugs, which can enhance the bioavailability and targeting efficiency of therapeutic agents. Additionally, its structural versatility allows for modifications that can modulate pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

The physical properties of Ethyl 3-ethoxyazetidine-3-carboxylate also make it suitable for various industrial applications. Its melting point, boiling point, and solubility characteristics have been extensively studied to optimize its use in different chemical processes. For example, its high solubility in organic solvents facilitates its use in organic synthesis reactions, while its thermal stability ensures compatibility with high-temperature processes.

In terms of safety and handling, Ethyl 3-ethoxyazetidine-3-carboxylate has been classified as a non-hazardous compound under standard conditions. However, proper precautions should still be taken during synthesis and handling to ensure compliance with occupational safety standards. Its non-toxic profile further enhances its suitability for applications in pharmaceuticals and related industries.

Looking ahead, ongoing research continues to uncover new insights into the potential of Ethyl 3-ethoxyazetidine-3-carboxylate. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovations in its application as a key intermediate in drug discovery programs. The integration of computational chemistry tools with experimental studies is expected to accelerate the development of novel derivatives with enhanced biological activity.

In conclusion, Ethyl 3-ethoxyazetidine-3-carboxylate stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and application research, positions it as a promising candidate for future innovations in medicine and materials science.